1-(3-furoyl)-3-(2-phenylethyl)piperidine

• IUPAC Name: furan-3-yl-[3-(2-phenylethyl)piperidin-1-yl]methanone
• InChI: InChI=1S/C18H21NO2/c20-18(17-10-12-21-14-17)19-11-4-7-16(13-19)9-8-15-5-2-1-3-6-15/h1-3,5-6,10,12,14,16H,4,7-9,11,13H2
• InChI Key: YNGAJFXMCYXPFR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=COC=C2)CCC3=CC=CC=C3
• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol

Description

1-(3-Furoyl)-3-(2-phenylethyl)piperidine is a synthetic piperidine derivative characterized by a central piperidine ring substituted with a 3-furoyl group (a furan-3-carbonyl moiety) at position 1 and a 2-phenylethyl chain at position 2. This compound belongs to the diarylethylamine class, which includes structurally related dissociative anesthetics and analgesics such as diphenidine analogs and fentanyl derivatives.

Comparison with Similar Compounds

Diphenidine Derivatives

• 1-(2-Methoxyphenyl)-2-phenylethylpiperidine (2-MeO-diphenidine) : Substituted with a methoxy group on the aryl ring, this compound exhibits NMDA receptor antagonism, leading to dissociative effects. The methoxy group enhances lipophilicity but may reduce metabolic stability compared to the 3-furoyl group in the target compound .
• 3-MeO-diphenidine : Similar to 2-MeO-diphenidine but with a methoxy group at position 3 of the phenyl ring. Its hydrochloride salt has a melting point of 169.0–170.5 °C and a molecular ion peak at m/z 296.2005 .

Fentanyl Analogs

• 4-Methoxycarbonyl Fentanyl : Features a piperidine ring substituted with a phenylethyl group and a methoxycarbonyl moiety. Modifications at position 1 of the piperidine ring (e.g., vinyl or alkyl groups) retain potent µ-opioid receptor agonism, with some derivatives (e.g., compound 1321) exceeding fentanyl’s analgesic potency .
• 3-Methylfentanyl : Incorporates a methyl group on the piperidine ring, enhancing receptor affinity and duration of action. Substitutions here highlight the critical role of steric bulk in modulating activity .

Other Piperidine-Based Compounds

• This compound has a predicted density of 1.088 g/cm³ and a melting point of 131 °C .
• Pitolisant : A piperidine-containing H3 receptor antagonist with an ether-linked chlorobenzene. The piperidine ring in pitolisant minimizes CYP interactions, a feature that may differ in 1-(3-furoyl)-3-(2-phenylethyl)piperidine due to the furoyl group’s electrophilic carbonyl .

Pharmacological Activity

Compound	Primary Target	Potency (ED₅₀)	Key Structural Feature	Reference
1-(3-Furoyl)-3-(2-phenylethyl)piperidine	NMDA/Opioid Receptors*	Not reported	3-Furoyl group	–
2-MeO-diphenidine	NMDA Receptor	~10 mg/kg (rats)	2-Methoxyphenyl
4-Methoxycarbonyl Fentanyl	µ-Opioid Receptor	0.00032 mg/kg (rats)	Methoxycarbonyl
Pitolisant	H3 Receptor	1.2 nM (Ki)	Chlorobenzene ether

*Predicted based on structural similarity to diphenidine and fentanyl analogs.

Structure-Activity Relationships (SAR)

• Piperidine Core : Essential for NMDA or opioid receptor binding. Modifications here (e.g., methyl groups) enhance potency or duration .
• 3-Furoyl Group : The furan ring’s electron-rich nature may improve binding to aromatic residues in receptor pockets, while the carbonyl group could engage in hydrogen bonding. This contrasts with methoxy or hydroxy groups in analogs, which prioritize lipophilicity or polarity .
• 2-Phenylethyl Chain : Critical for hydrophobic interactions with receptor subpockets. Lengthening or branching this chain (e.g., thienyl substitutions in fentanyl analogs) alters selectivity and metabolic clearance .